2-(3,4-dimethylphenyl)-N-(2-methoxyphenyl)-3-(methylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide

• IUPAC Name: 2-(3,4-dimethylphenyl)-N-(2-methoxyphenyl)-3-methylsulfanyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
• InChI: InChI=1S/C24H28N4O2S/c1-16-9-10-18(15-17(16)2)21-22(31-4)27-24(26-21)11-13-28(14-12-24)23(29)25-19-7-5-6-8-20(19)30-3/h5-10,15H,11-14H2,1-4H3,(H,25,29)
• InChI Key: MIQXHPVCUPQAJS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC3(CCN(CC3)C(=O)NC4=CC=CC=C4OC)N=C2SC)C
• Molecular Formula: C24H28N4O2S
• Molecular Weight: 436.6 g/mol
• CAS No.: 894882-70-3

Description

This compound is a spirocyclic triazaspirodeca-diene carboxamide derivative characterized by a unique structural framework. Its core structure includes a spiro[4.5]decane system fused with a triazadiene ring, substituted with a 3,4-dimethylphenyl group at position 2, a methylsulfanyl (SCH₃) group at position 3, and a 2-methoxyphenyl carboxamide moiety at position 6.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional similarities of this compound to other triazaspirodeca-diene derivatives highlight key distinctions in substituent groups, solubility, and inferred biological activity. Below is a comparative analysis based on available evidence:

Table 1: Structural and Functional Comparison

Compound Name	Substituents at Key Positions	Functional Groups	Potential Biological Activity
Target Compound : 2-(3,4-dimethylphenyl)-N-(2-methoxyphenyl)-3-(methylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide	2: 3,4-dimethylphenyl; 3: SCH₃; 8: 2-methoxyphenyl carboxamide	Methyl, methoxy, methylsulfanyl	Likely targets GPCRs or kinases due to aromatic and sulfur motifs
Compound A : 2,4-Dioxo-3-propyl-N-[3-(trifluoromethyl)phenyl]-1,3,8-triazaspiro[4.5]decane-8-carboxamide (CAS 1021212-90-7)	2: Dioxo; 3: Propyl; 8: 3-(trifluoromethyl)phenyl carboxamide	Dioxo, trifluoromethyl	Enhanced metabolic stability (CF₃ group); possible protease inhibition
Compound B : N-(2,5-dimethoxyphenyl)-2-(4-methoxyphenyl)-3-(methylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide (CAS 894885-18-8)	2: 4-methoxyphenyl; 3: SCH₃; 8: 2,5-dimethoxyphenyl carboxamide	Multiple methoxy, methylsulfanyl	Increased polarity; potential CNS activity due to methoxy groups

Key Findings:

Compound A’s trifluoromethyl group (CF₃) confers metabolic resistance but may reduce aqueous solubility relative to the target compound’s methylsulfanyl group .

Functional Group Influence :

• The methylsulfanyl (SCH₃) group in both the target compound and Compound B could act as a hydrogen bond acceptor or participate in hydrophobic interactions, whereas Compound A’s dioxo groups might favor polar interactions with enzymes .

Aromatic Substitution Patterns :

• The 2-methoxyphenyl carboxamide in the target compound versus the 2,5-dimethoxyphenyl in Compound B suggests divergent binding affinities. The latter’s additional methoxy group could enhance selectivity for serotonin or adrenergic receptors .